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Compound of Interest

Compound Name: 2-Acetoxypropanoic acid

CAS No.: 535-17-1

Cat. No.: B1222636

Get Quote

Introduction: A Greener Approach to a Valuable
Chiral Building Block
2-Acetoxypropanoic acid, also known as O-acetyl lactic acid, is a significant chiral building

block in the synthesis of pharmaceuticals and fine chemicals. The stereochemistry of this

molecule is crucial, as different enantiomers can exhibit distinct biological activities. Traditional

chemical synthesis routes to enantiomerically pure 2-acetoxypropanoic acid often involve

harsh reaction conditions, the use of hazardous reagents, and multiple protection and

deprotection steps, leading to significant environmental concerns and economic challenges.

Biocatalysis has emerged as a powerful and sustainable alternative, offering high selectivity

under mild reaction conditions.[1][2] This application note provides a detailed protocol for the

biocatalytic synthesis of enantiomerically enriched 2-acetoxypropanoic acid through the

kinetic resolution of racemic lactic acid. The method leverages the remarkable

enantioselectivity of lipases, specifically the immobilized Candida antarctica lipase B (CALB),

commercially available as Novozym® 435.[3][4] This enzyme preferentially catalyzes the
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acylation of one enantiomer of lactic acid, allowing for the separation of the unreacted,

enantiomerically pure acid.[5][6][7]

This guide is intended for researchers, scientists, and professionals in drug development and

chemical synthesis who are seeking to implement greener and more efficient methods for the

production of chiral compounds.

Principle of the Method: Enzymatic Kinetic
Resolution
Kinetic resolution is a technique used to separate a racemic mixture by exploiting the different

reaction rates of the two enantiomers with a chiral catalyst or reagent.[5][6] In this protocol, the

lipase Novozym® 435 acts as the chiral catalyst. It selectively acylates one enantiomer of

racemic lactic acid at a much faster rate than the other. By stopping the reaction at

approximately 50% conversion, we can obtain the unreacted lactic acid in high enantiomeric

excess, along with the acetylated product of the other enantiomer. The choice of acyl donor is

critical; vinyl acetate is often used as it generates a volatile byproduct (acetaldehyde) that does

not interfere with the reaction equilibrium.[1]
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Reagent/Material
Recommended
Supplier

Example Catalog
No.

Purpose

Racemic Lactic Acid Sigma-Aldrich L1750 Starting material

Immobilized Lipase B

from Candida

antarctica (Novozym®

435)

Sigma-Aldrich L4777 Biocatalyst

Vinyl Acetate Sigma-Aldrich V1503 Acyl donor

Methyl tert-butyl ether

(MTBE), anhydrous
Sigma-Aldrich 34875 Reaction solvent

Molecular Sieves, 4 Å Sigma-Aldrich MX1583C Water removal

Sodium Bicarbonate

(NaHCO₃)
Fisher Scientific S233

Quenching and

extraction

Diethyl Ether Fisher Scientific E138 Extraction solvent

Anhydrous Sodium

Sulfate (Na₂SO₄)
Fisher Scientific S421 Drying agent

Hydrochloric Acid

(HCl), 1 M
VWR BDH7201 Acidification

Chiral HPLC Column

(e.g., Chiralcel® OD-

H)

Daicel Chiral

Technologies

Enantiomeric excess

determination

HPLC Grade Hexane Fisher Scientific H302 HPLC mobile phase

HPLC Grade

Isopropanol
Fisher Scientific A416 HPLC mobile phase

Trifluoroacetic Acid

(TFA)
Sigma-Aldrich T6508

HPLC mobile phase

modifier

Experimental Workflow and Protocol
Diagram of the Experimental Workflow
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Experimental Workflow for Biocatalytic Synthesis

Reaction Setup

Enzymatic Reaction

Work-up and Purification

Analysis

1. Add racemic lactic acid, MTBE, and vinyl acetate to a flask.

2. Add molecular sieves.

3. Add Novozym® 435.

4. Incubate at 40 °C with shaking.

5. Monitor reaction progress by HPLC.

6. Filter to remove the enzyme.

7. Extract with NaHCO₃ (aq).

8. Separate aqueous and organic layers.

9. Acidify aqueous layer with HCl.

10. Extract with diethyl ether.

11. Dry and concentrate the organic phase.

12. Analyze enantiomeric excess by chiral HPLC.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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